Cas no 20920-99-4 (3,4-Dihydro-6-nitro-2H-1-benzopyran-2-one)

3,4-Dihydro-6-nitro-2H-1-benzopyran-2-one structure
20920-99-4 structure
Product name:3,4-Dihydro-6-nitro-2H-1-benzopyran-2-one
CAS No:20920-99-4
MF:C9H7NO4
MW:193.156182527542
CID:284316
PubChem ID:266739

3,4-Dihydro-6-nitro-2H-1-benzopyran-2-one Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one,3,4-dihydro-6-nitro-
    • 6-nitro-3,4-dihydrochromen-2-one
    • 3,4-dihydro-6-nitro-2H-1-benzopyran-2-one
    • 3,4-Dihydro-6-nitrocoumarin
    • 6-Nitro-2-chromanone
    • 6-nitro-3,4-dihydrocoumarin
    • 6-Nitro-chroman-2-on
    • 6-nitro-chroman-2-one
    • 6-nitrodihydrocoumarin
    • AC1L6GPL
    • AC1Q2112
    • CTK4E5458
    • Dihydro-3,4-nitro-6-cumarin
    • NCIOpen2_002155
    • NSC105511
    • SureCN6747491
    • CHEMBL1971518
    • 6-Nitrochroman-2-one
    • DTXSID50295782
    • NSC-105511
    • GOHGBRHKCJJPJO-UHFFFAOYSA-N
    • D78715
    • 6-Nitro-2-chromanone #
    • A9080
    • 6-NITRO-3,4-DIHYDRO-2H-1-BENZOPYRAN-2-ONE
    • 20920-99-4
    • NCI60_000132
    • SCHEMBL6747491
    • 2H-1-Benzopyran-2-one, 3,4-dihydro-6-nitro-
    • 3,4-Dihydro-6-nitro-2H-1-benzopyran-2-one
    • Inchi: InChI=1S/C9H7NO4/c11-9-4-1-6-5-7(10(12)13)2-3-8(6)14-9/h2-3,5H,1,4H2
    • InChI Key: GOHGBRHKCJJPJO-UHFFFAOYSA-N
    • SMILES: [N+](C1=CC2CCC(=O)OC=2C=C1)([O-])=O

Computed Properties

  • Exact Mass: 193.03751
  • Monoisotopic Mass: 193.038
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 260
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 72.1Ų
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.424
  • Boiling Point: 371°C at 760 mmHg
  • Flash Point: 192.6°C
  • Refractive Index: 1.604
  • PSA: 69.44
  • LogP: 1.96960

3,4-Dihydro-6-nitro-2H-1-benzopyran-2-one Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
A167938-100mg
3,4-Dihydro-6-nitro-2H-1-benzopyran-2-one
20920-99-4
100mg
$ 320.00 2022-06-08
TRC
A167938-50mg
3,4-Dihydro-6-nitro-2H-1-benzopyran-2-one
20920-99-4
50mg
$ 210.00 2022-06-08
TRC
A167938-10mg
3,4-Dihydro-6-nitro-2H-1-benzopyran-2-one
20920-99-4
10mg
$ 50.00 2022-06-08

Additional information on 3,4-Dihydro-6-nitro-2H-1-benzopyran-2-one

Comprehensive Guide to 2H-1-Benzopyran-2-one,3,4-dihydro-6-nitro- (CAS No. 20920-99-4): Properties, Applications, and Market Insights

2H-1-Benzopyran-2-one,3,4-dihydro-6-nitro- (CAS No. 20920-99-4) is a specialized organic compound belonging to the benzopyran family. This nitro-substituted derivative has garnered significant attention in pharmaceutical and material science research due to its unique structural and chemical properties. With the increasing demand for novel heterocyclic compounds in drug discovery, 3,4-dihydro-6-nitro-2H-1-benzopyran-2-one presents intriguing possibilities for researchers exploring new bioactive molecules.

The molecular structure of 2H-1-Benzopyran-2-one,3,4-dihydro-6-nitro- features a characteristic benzopyran core with a nitro group at the 6-position, which significantly influences its electronic properties and reactivity. This structural motif is particularly interesting for scientists investigating nitroaromatic compounds and their potential applications. Recent studies have focused on understanding how the nitro group affects the compound's photophysical properties, making it relevant for fluorescent probes and optical materials development.

In pharmaceutical research, derivatives of 3,4-dihydro-2H-1-benzopyran-2-one have shown promise as potential scaffolds for drug development. The presence of the nitro group in 6-nitro-2H-1-benzopyran-2-one derivatives offers opportunities for further chemical modifications, making it a valuable intermediate for medicinal chemistry. Researchers are particularly interested in its potential as a precursor for compounds with biological activity, though specific therapeutic applications require further investigation and clinical validation.

The synthesis of 2H-1-Benzopyran-2-one,3,4-dihydro-6-nitro- typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity and yield. Modern synthetic approaches emphasize green chemistry principles, reflecting the growing industry focus on sustainable chemical synthesis. Analytical characterization of this compound typically employs techniques such as HPLC, NMR spectroscopy, and mass spectrometry, ensuring precise identification and quality control.

From a commercial perspective, CAS 20920-99-4 serves as an important building block in fine chemical production. The market for such specialized intermediates has been growing steadily, driven by increasing R&D activities in pharmaceutical and material science sectors. Suppliers of 3,4-dihydro-6-nitro-2H-1-benzopyran-2-one often provide custom synthesis services to meet the specific requirements of research institutions and industrial laboratories.

Recent advancements in computational chemistry have enabled better prediction of the properties and reactivity of nitro-substituted benzopyranones, including 2H-1-Benzopyran-2-one,3,4-dihydro-6-nitro-. These in silico approaches complement experimental studies and accelerate the discovery of new applications for this compound class. The integration of AI in chemical research has opened new possibilities for identifying novel derivatives with optimized properties.

Safety considerations for handling 2H-1-Benzopyran-2-one,3,4-dihydro-6-nitro- follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended when working with this chemical. Researchers and manufacturers must comply with relevant chemical safety regulations and maintain appropriate documentation for chemical management.

The future outlook for CAS 20920-99-4 appears promising, with potential applications emerging in various high-tech fields. As research continues to uncover new properties and applications for nitrobenzopyran derivatives, this compound may find expanded use in specialized materials and pharmaceutical intermediates. The growing interest in functional organic materials and targeted drug design suggests that demand for such specialized chemicals will likely increase in coming years.

For researchers seeking detailed technical information about 2H-1-Benzopyran-2-one,3,4-dihydro-6-nitro-, comprehensive datasheets are available from chemical suppliers and scientific literature. These resources typically include physical-chemical properties, spectral data, and handling recommendations. The compound's structure-activity relationships continue to be an active area of investigation, with new findings regularly published in peer-reviewed journals.

In conclusion, 3,4-dihydro-6-nitro-2H-1-benzopyran-2-one represents an interesting case study in the development of specialized organic compounds. Its unique structural features and potential applications make it a subject of ongoing research across multiple scientific disciplines. As synthetic methodologies advance and new applications are discovered, this compound may play an increasingly important role in the development of novel materials and bioactive molecules.

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